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Compound of Interest

Compound Name: N-Isovaleroylglycine

Cat. No.: B134872 Get Quote

N-Isovaleroylglycine: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Isovaleroylglycine is an N-acylglycine that serves as a key biomarker in the diagnosis and

monitoring of isovaleric acidemia, an inherited metabolic disorder affecting leucine catabolism.

This technical guide provides a comprehensive overview of the chemical and physical

properties of N-Isovaleroylglycine, detailed experimental protocols for its synthesis,

purification, and analysis, and its role in relevant biological pathways.

Chemical and Physical Properties
N-Isovaleroylglycine, also known as N-(3-methylbutanoyl)glycine, is a derivative of the amino

acid glycine. Its fundamental properties are summarized in the tables below.
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Property Value Source

IUPAC Name
2-(3-methylbutanamido)acetic

acid
[1][2]

Synonyms
Isovalerylglycine, N-

Isovalerylglycine
[1][2]

CAS Number 16284-60-9 [1]

Physical State Solid [1]

Melting Point 87 - 90 °C [1]

Boiling Point 371.8 ± 25.0 °C (Predicted) [3]

pKa (Strongest Acidic) 3.58 ± 0.10 (Predicted) [3]

Molecular Properties
Property Value Source

Molecular Formula C7H13NO3 [1]

Molecular Weight 159.18 g/mol [1]

Monoisotopic Mass 159.08954328 Da [1]

Solubility
Solvent Solubility Source

DMSO 5 mg/mL; 32 mg/mL [4][5]

Methanol 1 mg/mL [4]

Experimental Protocols
Synthesis of N-Isovaleroylglycine (Modified Schotten-
Baumann Reaction)
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This protocol describes the synthesis of N-Isovaleroylglycine from glycine and isovaleryl

chloride.

Materials:

Glycine

Isovaleryl chloride

Sodium hydroxide (NaOH)

Dichloromethane (CH2Cl2) or other suitable organic solvent

Hydrochloric acid (HCl) for acidification

Distilled water

Anhydrous sodium sulfate (Na2SO4)

Standard laboratory glassware

Magnetic stirrer

Procedure:

Preparation of Glycine Solution: In a flask, dissolve glycine (1.0 equivalent) in a 10%

aqueous solution of sodium hydroxide (2.0-3.0 equivalents). Cool the solution in an ice bath.

Preparation of Acyl Chloride Solution: In a separate flask, dissolve isovaleryl chloride (1.0

equivalent) in dichloromethane.

Reaction: Slowly add the isovaleryl chloride solution to the stirred glycine solution over a

period of 30 minutes, maintaining the temperature between 0 and 5 °C.

Reaction Completion: After the addition is complete, allow the mixture to warm to room

temperature and continue stirring for 2-4 hours.
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Work-up: Separate the organic layer. Wash the organic layer sequentially with dilute HCl and

a saturated solution of sodium bicarbonate.

Drying and Evaporation: Dry the organic layer over anhydrous sodium sulfate, filter, and

evaporate the solvent under reduced pressure to obtain the crude N-Isovaleroylglycine.

Purification: The crude product can be further purified by recrystallization from a suitable

solvent system (e.g., ethyl acetate/hexane) to yield pure N-Isovaleroylglycine.

Purification of N-Isovaleroylglycine from Urine
This protocol outlines the extraction and purification of N-Isovaleroylglycine from urine

samples.[6]

Materials:

Urine sample

Hydrochloric acid (HCl)

Ethyl acetate

Anhydrous sodium sulfate (Na2SO4)

Silica gel for chromatography

Solvent system for chromatography (e.g., chloroform/methanol gradient)

Rotary evaporator

Standard laboratory glassware

Procedure:

Acidification: Acidify the urine sample to pH 1 with HCl.

Solvent Extraction: Extract the acidified urine multiple times with ethyl acetate.
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Drying and Concentration: Combine the organic extracts, dry over anhydrous sodium sulfate,

and evaporate to dryness using a rotary evaporator.

Silica Gel Chromatography: Dissolve the residue in a minimal amount of the initial

chromatography solvent and load it onto a silica gel column.

Elution: Elute the column with a suitable solvent gradient (e.g., increasing the polarity with

methanol in chloroform) to separate N-Isovaleroylglycine from other urinary metabolites.

Fraction Collection and Analysis: Collect the fractions and analyze them using a suitable

method (e.g., thin-layer chromatography or GC-MS) to identify the fractions containing N-
Isovaleroylglycine.

Final Purification: Combine the pure fractions and evaporate the solvent to obtain purified N-
Isovaleroylglycine.

Analysis of N-Isovaleroylglycine by Gas
Chromatography-Mass Spectrometry (GC-MS)
This protocol provides a general workflow for the analysis of N-Isovaleroylglycine in biological

samples.

1. Sample Preparation and Extraction:

Follow the protocol for the purification of N-Isovaleroylglycine from urine to extract the

organic acids.

2. Derivatization:

To make N-Isovaleroylglycine volatile for GC analysis, it needs to be derivatized. A

common method is silylation.

Reagent: N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane

(TMCS).

Procedure:
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Evaporate the dried extract to complete dryness under a stream of nitrogen.

Add a mixture of BSTFA and pyridine to the residue.

Heat the mixture at 60-80°C for 30-60 minutes to form the trimethylsilyl (TMS) derivative.

3. GC-MS Analysis:

Gas Chromatograph: Use a GC equipped with a capillary column suitable for organic acid

analysis (e.g., a 5% phenyl-methylpolysiloxane column).

Injection: Inject an aliquot of the derivatized sample into the GC inlet.

Oven Program: A typical temperature program would start at a low temperature (e.g., 70°C),

hold for a few minutes, and then ramp up to a higher temperature (e.g., 280-300°C) to elute

all compounds.

Mass Spectrometer: Operate the mass spectrometer in electron ionization (EI) mode.

Acquire data in full scan mode to identify the compound based on its mass spectrum and in

selected ion monitoring (SIM) mode for quantification. The characteristic ions for the TMS

derivative of N-Isovaleroylglycine would be monitored.

Signaling Pathways and Logical Relationships
Leucine Catabolism and Isovaleric Acidemia
N-Isovaleroylglycine is a key metabolite in the context of isovaleric acidemia, an inborn error

of metabolism. The following diagram illustrates the leucine catabolism pathway and the

formation of N-Isovaleroylglycine as a detoxification product.

Caption: Leucine catabolism and N-Isovaleroylglycine formation.

Experimental Workflow for N-Isovaleroylglycine
Analysis
The following diagram outlines the general workflow for the analysis of N-Isovaleroylglycine
from a biological sample.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b134872?utm_src=pdf-body
https://www.benchchem.com/product/b134872?utm_src=pdf-body
https://www.benchchem.com/product/b134872?utm_src=pdf-body
https://www.benchchem.com/product/b134872?utm_src=pdf-body
https://www.benchchem.com/product/b134872?utm_src=pdf-body
https://www.benchchem.com/product/b134872?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b134872?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Biological Sample (e.g., Urine)

Liquid-Liquid Extraction

Chromatography (e.g., Silica Gel)

Derivatization (e.g., Silylation)

GC-MS Analysis

Data Analysis and Quantification

Click to download full resolution via product page

Caption: Workflow for N-Isovaleroylglycine analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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